Cas no 900506-29-8 (7-fluoro-1H-indazole-3-carbaldehyde)

• Product Name: 7-fluoro-1H-indazole-3-carbaldehyde
• CAS No: 900506-29-8
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• MDL: MFCD13176919
• CID: 1039779
• PubChem ID: 70700308
• Update Time: 2024-10-26

7-fluoro-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1H-Indazole-3-carboxaldehyde
• 7-Fluoro-1H-indazole-3-carbaldehyde
• 7-fluoro-2H-indazole-3-carbaldehyde
• 1H-Indazole-3-carboxaldehyde, 7-fluoro-
• 7-Fluoro-1H-indazole-3-carboxaldehyde (ACI)
• 900506-29-8
• CS-0235816
• F17854
• DTXSID20743164
• EN300-1616818
• MFCD13176919
• Z1255494937
• SB39725
• 7-fluoro-1H-indazole-3-carbaldehyde

• MDL： MFCD13176919
• Inchi： 1S/C8H5FN2O/c9-6-3-1-2-5-7(4-12)10-11-8(5)6/h1-4H,(H,10,11)
• InChI Key： NVFNUQGGLRHYRG-UHFFFAOYSA-N
• SMILES： O=CC1C2C(=C(C=CC=2)F)NN=1

Computed Properties

• Exact Mass: 164.03859095g/mol
• Monoisotopic Mass: 164.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų